5-chloro-3-iodo-1-methyl-1H-pyrazolo[4,3-b]pyridine

• IUPAC Name: 5-chloro-3-iodo-1-methylpyrazolo[4,3-b]pyridine
• InChI: InChI=1S/C7H5ClIN3/c1-12-4-2-3-5(8)10-6(4)7(9)11-12/h2-3H,1H3
• InChI Key: CDUHNONQJCEEMT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=N1)I)N=C(C=C2)Cl
• Molecular Formula: C7H5ClIN3
• Molecular Weight: 293.49 g/mol

Description

5-chloro-3-iodo-1-methyl-1H-pyrazolo[4,3-b]pyridine is a chemical compound with the molecular formula C6H3ClIN3. It is a derivative of pyrazolo[4,3-b]pyridine.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including 5-chloro-3-iodo-1-methyl-1H-pyrazolo[4,3-b]pyridine, has been reported in several studies. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system. For instance, one study reported the synthesis of 38 pyrazolo[3,4-b]pyridine derivatives based on scaffold hopping and computer-aided drug design.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-chloro-3-iodo-1-methyl-1H-pyrazolo[4,3-b]pyridine include a density of 2.39±0.1 g/cm3 at 20 °C and 760 Torr.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

This compound serves as a precursor in the synthesis of a diverse array of heterocyclic structures, contributing significantly to the field of medicinal chemistry and material science. For instance, it has been utilized in Sonogashira-type cross-coupling reactions to generate pyrazolo[4,3-c]pyridines, demonstrating the compound's versatility in constructing complex heterocyclic systems (G. Vilkauskaitė, A. Šačkus, & W. Holzer, 2011). Additionally, it's involved in the synthesis of pyridine-2(1H)-thione derivatives, showcasing its role in generating fused nitrogen and/or sulfur heterocyclic derivatives (M. A. Elneairy, 2010).

Material Science and Optical Applications

The compound's derivatives have been explored for their potential in material science, particularly in the fabrication of heterojunctions and photosensors. Research on pyrazolo[4,3-b]pyridine derivatives has unveiled their monoclinic polycrystalline nature and promising optical properties, such as distinct optical energy gaps, making them suitable for device fabrication and photosensing applications (I. Zedan, F. El-Taweel, & E. El-Menyawy, 2020).

Future Directions

The future directions for the study of 5-chloro-3-iodo-1-methyl-1H-pyrazolo[4,3-b]pyridine and related compounds could involve further exploration of their synthesis, properties, and biological activities. For instance, one study suggested that a compound with acceptable activity against TRKA and good plasma stability has potential for further exploration.

Synthesis routes and methods

Procedure details

To a solution of 5-chloro-3-iodo-1H-pyrazolo[4,3-b]pyridine (102 mg, 0.365 mmol) in DMF (3 mL), was added Cs2CO3 (237 mg, 0.73 mmol), MeI (35 μL, 0.55 mmol). The reaction mixture was stirred at room temperature for 3 hours. The reaction mixture was diluted with EtOAc and water, the organic phase was dried over MgSO4, filtered, concentrated and purified by silica gel column, eluting by 0-50% EtOAc in hexanes to give the product containing the isomer 5-chloro-3-iodo-2-methyl-2H-pyrazolo[4,3-b]pyridine (in about 1.5:1 ratio). LCMS-ESI+: calc'd for C7H5Cl1N3: 293.9 (M+H+); Found: 294.1 (M+H+).